Cas no 871552-98-6 (1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole)

• Product Name: 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole
• CAS No: 871552-98-6
• MF: C₁₈H₁₉ClN₂O₂
• MW: 330.808663606644
• CID: 5447225
• Update Time: 2025-10-20

1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-chlorophenoxy)propyl]-2-(methoxymethyl)benzimidazole
• 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole

• Inchi： 1S/C18H19ClN2O2/c1-22-13-18-20-16-5-2-3-6-17(16)21(18)11-4-12-23-15-9-7-14(19)8-10-15/h2-3,5-10H,4,11-13H2,1H3
• InChI Key： HCZQOSBCEHENIY-UHFFFAOYSA-N
• SMILES： C1(COC)N(CCCOC2=CC=C(Cl)C=C2)C2=CC=CC=C2N=1

Additional information on 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole

Introduction to 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole (CAS No. 871552-98-6)

1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole, with the CAS number 871552-98-6, is a synthetic compound that belongs to the class of benzodiazoles. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The unique structural features of this compound, particularly the presence of a chlorophenoxy group and a methoxymethyl substituent, contribute to its distinct chemical and biological properties.

The molecular structure of 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole is characterized by a benzodiazole core, which is a common scaffold in many biologically active compounds. The chlorophenoxy group attached to the propyl chain and the methoxymethyl substituent on the benzodiazole ring provide additional functional groups that can influence the compound's reactivity and binding properties. These structural elements make it an interesting candidate for further investigation in both academic and industrial settings.

In the realm of pharmaceutical research, 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole has shown promise as a potential therapeutic agent. Recent studies have explored its pharmacological properties, including its ability to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of human breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

Beyond its potential as an anticancer agent, 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole has also been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress pathways and the enhancement of cellular antioxidant defenses.

In addition to its biological activities, the physical and chemical properties of 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole have been extensively studied. It is known to be stable under a wide range of conditions and exhibits good solubility in organic solvents. These properties make it suitable for use in various chemical reactions and formulations. For example, it can be used as a building block in the synthesis of more complex molecules or as an additive in materials science applications.

The synthesis of 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole has been reported using several different methods. One common approach involves the condensation of 4-chlorophenol with 3-chloropropylamine followed by reaction with methoxyacetonitrile and cyclization under appropriate conditions. This multi-step process yields high purity product with good yield. The synthetic route can be optimized for large-scale production, making it feasible for industrial applications.

In terms of safety and environmental impact, studies have shown that 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole is relatively non-toxic at low concentrations. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and minimize environmental impact. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have guidelines for the safe use and disposal of such compounds.

The future prospects for 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications. For example, there is interest in developing it as a targeted drug delivery system or as a component in advanced materials with specific functional properties. The interdisciplinary nature of this research highlights the broad potential of this compound across multiple scientific disciplines.

In conclusion, 1-3-(4-chlorophenoxy)propyl-2-(methoxymethyl)-1H-1,3-benzodiazole (CAS No. 871552-98-6) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and favorable physical properties make it an attractive candidate for further development and commercialization. As research continues to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.